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Compound of Interest

Compound Name: Diallylmethylamine

Cat. No.: B1582482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diallylmethylamine (C₇H₁₃N), a tertiary amine, is a versatile reagent in organic synthesis.

However, its utility is matched by its significant hazardous properties, necessitating strict

adherence to safety protocols. This in-depth guide provides critical safety information, handling

precautions, and emergency procedures to ensure the well-being of laboratory personnel.

Hazard Identification and Classification
Diallylmethylamine is classified as a highly flammable, corrosive, and toxic substance. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications[1]:

Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)[1][2]

Skin Corrosion/Irritation: Category 1B (H314: Causes severe skin burns and eye damage)[1]

[2]

Acute Toxicity (Oral): Category 4 (H302: Harmful if swallowed)[1]

Acute Toxicity (Dermal): Category 3 (H311: Toxic in contact with skin)[3]

Serious Eye Damage/Eye Irritation: Category 1 (H318: Causes serious eye damage)[1]
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Hazardous to the aquatic environment, long-term hazard: Category 3 (H412: Harmful to

aquatic life with long lasting effects)[1]

Signal Word: Danger[1][2]

Primary Hazards: Flammable, Corrosive, Irritant[1]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of diallylmethylamine is

fundamental to its safe handling.

Property Value Source

Molecular Formula C₇H₁₃N [1]

Molecular Weight 111.18 g/mol [2]

Appearance Clear, colorless to yellow liquid [3][4]

Odor
Disagreeable, characteristic

odor
[4][5]

Boiling Point 111-112 °C [2][3]

Melting Point -88 °C [3][4]

Flash Point 7 °C / 44.6 °F (closed cup) [3][6]

Density 0.789 g/mL at 25 °C [2]

Refractive Index n20/D 1.43 [2]

Safe Handling and Storage
Engineering Controls

Work should be conducted in a well-ventilated area, preferably under a chemical fume

hood[3][6].

Use explosion-proof electrical, ventilating, and lighting equipment[3][6].
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation[6].

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling diallylmethylamine.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield. Standard safety

glasses are not sufficient[7].

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber, neoprene) must be worn. Inspect

gloves for any signs of degradation or puncture before use[8].

Body Protection: A flame-retardant lab coat or chemical-resistant apron is required. For

larger quantities or in situations with a higher risk of splashing, a chemical-resistant suit

may be necessary[7].

Respiratory Protection: If working outside of a fume hood or if vapors are likely to be

generated, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic

vapors is essential[6][9].

Handling Procedures
Avoid contact with skin, eyes, and clothing[8].

Do not breathe mists or vapors[3][6].

Keep away from heat, sparks, open flames, and other ignition sources. No smoking[3][6][8].

Use only non-sparking tools to prevent ignition of vapors[3][6].

Ground and bond containers and receiving equipment to prevent static discharge[3][6].

Do not eat, drink, or smoke in areas where diallylmethylamine is handled or stored[3].

Storage
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Store in a tightly closed container in a dry, cool, and well-ventilated place[3][8].

Keep away from heat and sources of ignition[3].

Store in a corrosives area[3].

Store locked up[3].

Incompatible materials to avoid include acids, strong oxidizing agents, acid anhydrides, acid

chlorides, and carbon dioxide[6].

Emergency Procedures
First Aid Measures
Immediate medical attention is required for all routes of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention[3][6].

Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of water

for at least 15 minutes. Seek immediate medical attention. A 2% acetic acid solution may be

used to help neutralize the amine, followed by copious water rinsing[10].

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

immediate medical attention[3][6].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately[3][6][8].

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide

(CO₂), or water spray to cool containers[3][6][8].

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Highly flammable liquid and vapor. Vapors may form explosive mixtures

with air and can travel to a source of ignition and flash back. Containers may explode when

heated. Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO₂)[3][6].

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes[3][6].

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.2). Remove all sources of ignition. Ensure adequate

ventilation[3][6].

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains[8].

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable container for disposal. Use spark-proof tools and

explosion-proof equipment[3][6].

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling diallylmethylamine in

a research setting.
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Caption: Workflow for Safe Handling of Diallylmethylamine.
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Signaling Pathways of Toxicity (Conceptual)
While detailed molecular pathways of diallylmethylamine toxicity are not extensively

elucidated in readily available safety literature, a conceptual diagram can illustrate the logical

progression from exposure to adverse effects based on its known corrosive and toxic

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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